3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde

• IUPAC Name: 3-[(2,4-difluorophenoxy)methyl]-4-methoxybenzaldehyde
• InChI: InChI=1S/C15H12F2O3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(16)7-13(15)17/h2-8H,9H2,1H3
• InChI Key: ARAMEYDTNQOQNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H12F2O3
• Molecular Weight: 278.25 g/mol
• CAS No.: 438532-37-7

Description

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde (DFPM) is a molecule that has been widely studied for its potential applications in scientific research. DFPM is a derivative of benzaldehyde, which is a component of various fragrances and flavors. It has been used in various fields, including biochemistry, medicine, and pharmacology.

Scientific Research Applications

Synthesis and Anticancer Activity

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde has been studied for its potential in synthesizing anticancer compounds. Lawrence et al. (2003) describe the synthesis of fluorinated benzaldehydes and their utilization in the creation of fluoro-substituted stilbenes, including analogues of the anticancer combretastatins A-1, A-2, and A-4. These fluoro combretastatins exhibit significant in vitro anticancer properties, maintaining the potent cell growth inhibitory characteristics of CA-4 (Lawrence et al., 2003).

Synthesis of Isotopically Labelled Probes

Collins et al. (2016) achieved an efficient synthesis of [3-13C]-2,3-dihydroxy-4-methoxybenzaldehyde, a probe used in the study of biologically relevant molecules. The synthesis involved a linear process from a non-aromatic precursor, introducing a 13C label for molecular imaging. This compound serves as a tool in biochemical research, enabling deeper exploration of molecular pathways (Collins et al., 2016).

Vibrational Dynamics Study

The study of vibrational dynamics in solid-state compounds includes derivatives of methoxybenzaldehyde. Ribeiro-Claro et al. (2021) investigated the dynamics of compounds like 2-methoxybenzaldehyde and 4-methoxybenzaldehyde using INS spectroscopy and periodic DFT calculations. Understanding these dynamics is crucial for applications in materials science and molecular engineering (Ribeiro-Claro et al., 2021).

Chemosensory Applications

Compounds related to 4-methoxybenzaldehyde have been studied for their potential in chemosensory applications. Sharma et al. (2015) synthesized derivatives such as 4-(2,4-Dinitrophenoxy)-3-methoxybenzaldehyde for use as Fe(III) chemosensors. These compounds showed high selectivity for Fe3+ ions, demonstrating their potential in detecting and quantifying specific metal ions in various contexts (Sharma et al., 2015).

Synthesis of Chalcone Derivatives and Antioxidant Activity

Research into the synthesis of chalcone derivatives from halogenated vanillin, which shares structural similarities with this compound, has been conducted. Rijal et al. (2022) synthesized compounds like 3-chloro-4-hydroxy-5-methoxybenzaldehyde and evaluated their antioxidant activities. These studies contribute to understanding the role of such compounds in oxidative stress and potential therapeutic applications (Rijal et al., 2022).

Mechanism of Action

Target of Action

The primary targets of the compound “3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde” are currently unknown . This compound is part of a collection of unique chemicals provided to early discovery researchers

Mode of Action

The compound’s interaction with its targets and any resulting changes are subjects of ongoing research .